Cas no 104417-62-1 (Phenol, 4-[2-[(4-methoxyphenyl)methoxy]ethoxy]-)

• Product Name: Phenol, 4-[2-[(4-methoxyphenyl)methoxy]ethoxy]-
• CAS No: 104417-62-1
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 1144369
• PubChem ID: 22157585
• Update Time: 2025-04-20

Phenol, 4-[2-[(4-methoxyphenyl)methoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[2-[(4-methoxyphenyl)methoxy]ethoxy]-
• 4-[2-[(4-methoxyphenyl)methoxy]ethoxy]phenol
• SCHEMBL10469384
• 104417-62-1
• 4-{2-[(4-METHOXYPHENYL)METHOXY]ETHOXY}PHENOL
• DTXSID70623023

• Inchi： 1S/C16H18O4/c1-18-15-6-2-13(3-7-15)12-19-10-11-20-16-8-4-14(17)5-9-16/h2-9,17H,10-12H2,1H3
• InChI Key： LJLDNPUSNDSGCK-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(=CC=1)O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92